2-Adamantanyl-1-piperidylethan-1-one

• IUPAC Name: 2-(1-adamantyl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C17H27NO/c19-16(18-4-2-1-3-5-18)12-17-9-13-6-14(10-17)8-15(7-13)11-17/h13-15H,1-12H2
• InChI Key: UDJDLJGWFAENLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• CAS No.: 173167-09-4

Description

2-Adamantanyl-1-piperidylethan-1-one is a useful research compound. Its molecular formula is C17H27NO and its molecular weight is 261.409. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

• 3-(Adamantan-1-yl)-4-methyl-1-[(4-phenylpiperazin-1-yl)methyl]-1H-1,2,4-triazole-5(4H)-thione dichloromethane hemisolvate : This study describes the crystal structure of an adamantane derivative, highlighting its L-shaped molecule structure and the formation of supramolecular chains via C-H...S interactions, which could be of interest in the design of novel molecular architectures (El-Emam et al., 2012).

Pharmacology and Medicinal Chemistry

• 1-Aryl-3-(1-acylpiperidin-4-yl)urea inhibitors of human and murine soluble epoxide hydrolase : This research involves the synthesis of ureas possessing a piperidyl moiety, with improved pharmacokinetic parameters over adamantane analogues, demonstrating significant potential in reducing hyperalgesia in vivo (Rose et al., 2010).
• Pharmacological Evaluation of Novel Bioisosteres of an Adamantanyl Benzamide P2X7 Receptor Antagonist : This study focuses on improving the pharmacological properties of adamantanyl benzamide derivatives as P2X7R antagonists, showing enhanced metabolic stability and physicochemical properties (Wilkinson et al., 2017).

Material Science and Polymer Chemistry

• Synthesis and thermal characterization of novel adamantane-based polysiloxane : This research presents the synthesis and characterization of polysiloxane derivatives with adamantyl moieties, highlighting their high thermal stability and potential for advanced material applications (Hattori et al., 2008).

Supramolecular Chemistry

• Reactivity properties and adsorption behavior of a triazole derivative – DFT and MD simulation studies : This study investigates the reactive properties and adsorption behavior of an adamantane-triazole derivative, offering insights into its stability and interactions at the molecular level, which could inform the design of pharmaceuticals or materials (Al-Ghulikah et al., 2021).

Mechanism of Action

Target of Action

Adamantane derivatives, which include 2-adamantanyl-1-piperidylethan-1-one, have been reported to interact with various targets such as nmda receptors

Mode of Action

For instance, some adamantane derivatives have been reported to interact with both sigma and phencyclidine sites of NMDA receptors

Biochemical Pathways

Adamantane derivatives have been reported to affect various pathways, including those involved in cell cycle control and mitosis

Pharmacokinetics

It is known that adamantane derivatives exhibit considerable biological properties, including antiviral, antibacterial, antifungal, anti-inflammatory, and anticancer activities

Result of Action

It is known that adamantane derivatives can have various effects, including antiviral, antibacterial, antifungal, anti-inflammatory, and anticancer activities

Action Environment

It is known that the reactivity of adamantane derivatives offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives